Cas no 1344701-84-3 ((4-Fluoro-benzo[d]isoxazol-3-yl)-isobutyl-amine)

• Product Name: (4-Fluoro-benzo[d]isoxazol-3-yl)-isobutyl-amine
• CAS No: 1344701-84-3
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 5198466
• Update Time: 2026-03-06

(4-Fluoro-benzo[d]isoxazol-3-yl)-isobutyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-benzo[d]isoxazol-3-yl)-isobutyl-amine
• 4-Fluoro-N-isobutylbenzo[d]isoxazol-3-amine

• Inchi： 1S/C11H13FN2O/c1-7(2)6-13-11-10-8(12)4-3-5-9(10)15-14-11/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： SEFUQWHMLANJEO-UHFFFAOYSA-N
• SMILES： O1C2=C(C(F)=CC=C2)C(NCC(C)C)=N1

Computed Properties

• Exact Mass: 208.101
• Monoisotopic Mass: 208.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1A^2